Cas no 52558-70-0 (Butanoic acid,4-[(1-oxododecyl)amino]-)

Butanoic acid,4-[(1-oxododecyl)amino]- Properties

Names and Identifiers

• Butanoic acid,4-[(1-oxododecyl)amino]-
• 4-(dodecanoylamino)butanoic acid
• N-dodecanoyl-4-aminobutyric acid
• AKOS014786223
• Q27236235
• 4-Dodecanoylamino-butyric acid
• N-LAUROYL-.GAMMA.-AMINOBUTYRIC ACID
• 52558-70-0
• CHEMBL160859
• DTXSID20200540
• N-DODECANOYL-.GAMMA.-AMINOBUTYRIC ACID
• UNII-0703MG9MX4
• 0703MG9MX4
• Butanoic acid, 4-[(1-oxododecyl)amino]-
• 4RO12
• Butanoic acid, 4-((1-oxododecyl)amino)-
• N-lauroyl-4-aminobutyric acid
• SCHEMBL2769524
• N-Dodecanoyl-GABA
• +Expand

• InChIKey： BIXOTZHITGYMGF-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H31NO3/c1-2-3-4-5-6-7-8-9-10-12-15(18)17-14-11-13-16(19)20/h2-14H2,1H3,(H,17,18)(H,19,20)
• SMILES： CCCCCCCCCCCC(=O)NCCCC(=O)O

Computed Properties

• Exact Mass: 285.23053
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 14
• Monoisotopic Mass: 285.23
• Heavy Atom Count: 20
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• Refractive Index: 1.467
• Boiling Point: 481.3°Cat760mmHg
• Flash Point: 244.9°C
• Density: 0.973